Cas no 1261454-41-4 (4-Chloromethyl-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl)

• Product Name: 4-Chloromethyl-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
• CAS No: 1261454-41-4
• MF: C₁₅H₉ClF₆O
• MW: 354.674784421921
• CID: 4996545
• Update Time: 2025-05-20

4-Chloromethyl-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C15H9ClF6O/c16-8-9-4-5-12(13(6-9)14(17,18)19)10-2-1-3-11(7-10)23-15(20,21)22/h1-7H,8H2
• InChI Key： CQFJETYACUDYQI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C2C=CC=C(C=2)OC(F)(F)F)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 6
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloromethyl-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

Comprehensive Guide to 4-Chloromethyl-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261454-41-4)

4-Chloromethyl-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261454-41-4) is a specialized biphenyl derivative with significant applications in pharmaceuticals, agrochemicals, and material sciences. This compound features a unique combination of chloromethyl and trifluoromethoxy groups, making it highly valuable for researchers and industries seeking advanced chemical intermediates.

The molecular structure of 4-Chloromethyl-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl includes a biphenyl core substituted with a chloromethyl group at the 4-position and a trifluoromethoxy group at the 3'-position, along with a trifluoromethyl group at the 2-position. This arrangement enhances its reactivity and stability, making it suitable for various synthetic applications.

One of the key reasons for the growing interest in CAS No. 1261454-41-4 is its role in the development of fluorinated compounds, which are widely used in drug discovery and agrochemical formulations. The presence of fluorine atoms in the molecule improves its metabolic stability and bioavailability, which are critical factors in pharmaceutical research.

Researchers often search for "4-Chloromethyl-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl synthesis" or "CAS 1261454-41-4 applications" to explore its potential in their projects. The compound is particularly relevant in the context of green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional chemical processes.

In the pharmaceutical sector, 4-Chloromethyl-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl is used as a building block for active pharmaceutical ingredients (APIs). Its structural features make it ideal for designing molecules with enhanced therapeutic effects. Additionally, its applications extend to agrochemicals, where it contributes to the development of novel pesticides and herbicides with improved efficacy and environmental safety.

The market demand for CAS No. 1261454-41-4 is driven by the increasing need for high-performance chemicals in various industries. Companies specializing in custom synthesis and fine chemicals often highlight this compound in their portfolios due to its versatility and commercial potential.

For those interested in purchasing or synthesizing 4-Chloromethyl-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl, it is essential to consider factors such as purity, storage conditions, and supplier reliability. Proper handling and storage are crucial to maintaining the compound's integrity and ensuring optimal performance in downstream applications.

In summary, 4-Chloromethyl-3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261454-41-4) is a valuable chemical intermediate with broad applications in pharmaceuticals, agrochemicals, and material sciences. Its unique structural features and reactivity make it a sought-after compound for researchers and industries alike. As the demand for fluorinated compounds and specialty chemicals continues to grow, this compound is poised to play a pivotal role in advancing scientific and industrial innovations.